Cas no 38383-85-6 (1-Ethoxy-3-methyl-1-oxobutan-2-ylzinc bromide)

• Product Name: 1-Ethoxy-3-methyl-1-oxobutan-2-ylzinc bromide
• CAS No: 38383-85-6
• MF: C₇H₁₃BrO₂Zn
• MW: 274.489918470383
• CID: 5920337
• Update Time: 2026-03-11

1-Ethoxy-3-methyl-1-oxobutan-2-ylzinc bromide Chemical and Physical Properties

Names and Identifiers

• 1-Ethoxy-3-methyl-1-oxobutan-2-ylzinc bromide

• Inchi： 1S/C7H13O2.BrH.Zn/c1-4-9-7(8)5-6(2)3;;/h5-6H,4H2,1-3H3;1H;/q;;+1/p-1
• InChI Key： GYBDEPITMJZCGJ-UHFFFAOYSA-M
• SMILES： C([Zn]Br)(C(C)C)C(=O)OCC

Additional information on 1-Ethoxy-3-methyl-1-oxobutan-2-ylzinc bromide

Introduction to 1-Ethoxy-3-methyl-1-oxobutan-2-ylzinc bromide (CAS No. 38383-85-6) and Its Applications in Modern Chemical Research

1-Ethoxy-3-methyl-1-oxobutan-2-ylzinc bromide, identified by the Chemical Abstracts Service Number (CAS No.) 38383-85-6, is a significant organometallic compound that has garnered considerable attention in the field of synthetic chemistry and pharmaceutical research. This compound, featuring a zinc(II) center coordinated with an ethoxy and a bromo-substituted 3-methylbutanone derivative, exhibits unique reactivity that makes it a valuable tool in various chemical transformations.

The structural framework of 1-Ethoxy-3-methyl-1-oxobutan-2-ylzinc bromide consists of a zinc atom bonded to an ethoxy group and a brominated ketone moiety. This configuration imparts distinct properties that are highly useful in organic synthesis, particularly in cross-coupling reactions and catalytic processes. The presence of the zinc(II) ion facilitates its role as a Lewis acid catalyst, enabling the activation of unsaturated substrates and promoting the formation of new carbon-carbon bonds.

In recent years, organometallic compounds have been extensively explored for their ability to facilitate efficient and selective synthetic pathways. Among these, zinc-based reagents have emerged as particularly versatile due to their moderate reactivity and compatibility with a wide range of functional groups. 1-Ethoxy-3-methyl-1-oxobutan-2-ylzinc bromide stands out as one such reagent, offering advantages in terms of stability and ease of handling under ambient conditions.

One of the most notable applications of 1-Ethoxy-3-methyl-1-oxobutan-2-ylzinc bromide is in the field of pharmaceutical synthesis. Its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, has made it a valuable intermediate in the preparation of complex molecular architectures. These reactions are fundamental to the development of novel therapeutic agents, where precise control over molecular connectivity is essential.

Recent studies have highlighted the utility of 1-Ethoxy-3-methyl-1-oxobutan-2-ylzinc bromide in asymmetric synthesis, where its chiral ligand systems enable the enantioselective construction of stereocenters. This capability is particularly important in drug discovery, as many biologically active molecules exhibit pronounced stereoselectivity. The compound's role in promoting enantioenriched products has opened new avenues for the synthesis of chiral drugs with improved pharmacological profiles.

The reactivity profile of 1-Ethoxy-3-methyl-1-oxobutan-2-ylzinc bromide also extends to its use in polymer chemistry. As interest in sustainable and functional materials grows, researchers are increasingly leveraging organometallic compounds to design polymers with tailored properties. This compound has been employed in the synthesis of polyenes and other conjugated polymers, which find applications in organic electronics and optoelectronic devices.

In addition to its synthetic utility, 1-Ethoxy-3-methyl-1-oxobutan-2-yllithium bromide has been investigated for its potential role in medicinal chemistry. Its involvement in the preparation of bioactive molecules underscores its importance as a building block in drug design. The ability to generate diverse derivatives from this compound allows chemists to explore novel pharmacophores and optimize drug-like properties such as solubility, bioavailability, and metabolic stability.

The development of new synthetic methodologies continues to drive innovation in chemical research. 1-Ethoxy-bromomethylbutanone-zinc bromide has been incorporated into various catalytic systems designed to enhance reaction efficiency and selectivity. These advancements are not only accelerating the pace of discovery but also enabling the synthesis of molecules that were previously inaccessible through conventional methods.

The versatility of 38383-bromomethylbutanone-zinc bromide is further demonstrated by its application in natural product synthesis. Many complex biomolecules exhibit structural motifs that can be challenging to construct using traditional synthetic strategies. The use of this organometallic reagent has provided chemists with innovative approaches to replicate these structures with high fidelity, contributing to our understanding of biological processes and the development of new therapeutics.

As our understanding of chemical transformations deepens, so does our appreciation for compounds like bromo-butyrolactone-zinc bromide that serve as catalysts or intermediates in multifaceted reactions. The integration of computational chemistry and high-throughput screening techniques has allowed researchers to identify optimal conditions for utilizing this compound, further streamlining synthetic routes and reducing experimental costs.

The future prospects for bromo-butyrolactone-zinc salt are promising, with ongoing research exploring its potential applications beyond traditional organic synthesis. Emerging fields such as green chemistry and flow chemistry are expected to benefit from its unique properties, as efforts are made to develop more sustainable and environmentally friendly synthetic protocols.